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Cytotoxic Properties of 3-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-2-methyl-9,10-anthracenedione in Cancer TreatmentProduct Introduction: 3-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-2-methyl-9,10-anthracenedione, commonly known as Emodin-8-O-β-D-glucopyranoside or Emodin glucoside, is a naturally occurring anthraquinone glycoside predominantly isolated from the rhizomes of Rheum palmatum (rhubarb) and other traditional medicinal herbs. This compound belongs to the anthracenedione family, characterized by its...
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Cytotoxic Properties of 3-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-2-methyl-9,10-anthracenedione in Cancer TreatmentProduct Introduction: 3-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-2-methyl-9,10-anthracenedione, commonly known as Emodin-8-O-β-D-glucopyranoside or Emodin glucoside, is a naturally occurring anthraquinone glycoside predominantly isolated from the rhizomes of Rheum palmatum (rhubarb) and other traditional medicinal herbs. This compound belongs to the anthracenedione family, characterized by its...
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Newly Synthesized Glycoside of 2-Naphthalenecarboxylic Acid: Structure and Potential ApplicationsIn the evolving landscape of bioorganic chemistry and pharmaceutical design, the integration of carbohydrate motifs with aromatic pharmacophores has emerged as a potent strategy for modulating biological activity and pharmacokinetic properties. The title compound, a newly synthesized glycoside of 2-naphthalenecarboxylic acid , represents a significant advancement in this domain. This article...
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Newly Synthesized Glycoside of 2-Naphthalenecarboxylic Acid: Structure and Potential ApplicationsIn the evolving landscape of bioorganic chemistry and pharmaceutical design, the integration of carbohydrate motifs with aromatic pharmacophores has emerged as a potent strategy for modulating biological activity and pharmacokinetic properties. The title compound, a newly synthesized glycoside of 2-naphthalenecarboxylic acid , represents a significant advancement in this domain. This article...
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Isolation, Characterization and Biological Activities of Pratensein 7-O-glucopyranoside in Chemical BiopharmaceuticalsThe intersection of natural product chemistry and modern biopharmaceutical development has yielded a rich tapestry of bioactive compounds, among which isoflavonoids stand out for their diverse therapeutic potentials. Pratensein 7-O-glucopyranoside, a glycosylated isoflavone derivative, has recently attracted significant attention from the chemical biopharmaceutical community. This compound,...
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Isolation, Characterization and Biological Activities of Pratensein 7-O-glucopyranoside in Chemical BiopharmaceuticalsThe intersection of natural product chemistry and modern biopharmaceutical development has yielded a rich tapestry of bioactive compounds, among which isoflavonoids stand out for their diverse therapeutic potentials. Pratensein 7-O-glucopyranoside, a glycosylated isoflavone derivative, has recently attracted significant attention from the chemical biopharmaceutical community. This compound,...
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Leonoside D: A Potential Therapeutic Agent in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as a rich reservoir for drug discovery, offering structurally diverse scaffolds that can be modified or leveraged for targeted therapeutic interventions. Among these, Leonoside D, a heterocyclic compound characterized by its intricate molecular architecture, has emerged as a subject of intense scientific...
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Leonoside D: A Potential Therapeutic Agent in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as a rich reservoir for drug discovery, offering structurally diverse scaffolds that can be modified or leveraged for targeted therapeutic interventions. Among these, Leonoside D, a heterocyclic compound characterized by its intricate molecular architecture, has emerged as a subject of intense scientific...
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Euphorbia Factor L7a: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsProduct Introduction: Euphorbia Factor L7a (Research Grade) Product Name: Euphorbia Factor L7a (CAS: 38244-84-5, as a diterpenoid reference standard). Technical Specifications: High-purity (≥98%, HPLC) diterpene lactone derived from Euphorbia lathyris L., characterized by its unique lathyrane skeleton. Key Physicochemical Properties: White to off-white crystalline powder, soluble in DMSO, ethanol,...
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Euphorbia Factor L7a: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsProduct Introduction: Euphorbia Factor L7a (Research Grade) Product Name: Euphorbia Factor L7a (CAS: 38244-84-5, as a diterpenoid reference standard). Technical Specifications: High-purity (≥98%, HPLC) diterpene lactone derived from Euphorbia lathyris L., characterized by its unique lathyrane skeleton. Key Physicochemical Properties: White to off-white crystalline powder, soluble in DMSO, ethanol,...
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